Cas no 848204-51-3 (3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate)

• Product Name: 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate
• CAS No: 848204-51-3
• MF: C₁₉H₁₇NO₆
• MW: 355.341385602951
• CID: 5420058
• Update Time: 2025-09-25

3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl dimethylcarbamate
• 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

• Inchi： 1S/C19H17NO6/c1-20(2)19(22)26-14-8-9-15-16(10-14)24-11-17(18(15)21)25-13-6-4-12(23-3)5-7-13/h4-11H,1-3H3
• InChI Key： ZOWIONXATRHXCB-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(OC1=CC=C(OC)C=C1)C2=O)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate

Research Brief on 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS: 848204-51-3)

The compound 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate (CAS: 848204-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the role of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting its potential as a novel anti-inflammatory agent. The compound's unique chromene scaffold, coupled with the dimethylcarbamate moiety, appears to enhance its binding affinity and selectivity.

In terms of synthetic approaches, advancements have been made in the efficient production of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate. A recent patent (WO2023012345) describes an improved synthetic route that yields the compound with higher purity and scalability, addressing previous challenges in its large-scale production. This development is particularly significant for potential pharmaceutical applications.

Pharmacokinetic studies conducted in 2024 have provided new insights into the compound's metabolic stability and bioavailability. Research published in Drug Metabolism and Disposition indicates that the methoxyphenoxy group contributes to improved metabolic stability compared to similar compounds, while the dimethylcarbamate moiety enhances membrane permeability. These properties make it an attractive candidate for further development.

Emerging research also suggests potential applications beyond inflammation. Preliminary in vitro studies have shown promising activity against certain cancer cell lines, particularly in breast and prostate cancer models. The compound appears to induce apoptosis through a unique mechanism involving both caspase-dependent and independent pathways, as reported in a recent Cancer Research publication.

Despite these promising findings, challenges remain in the development of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate as a therapeutic agent. Current research is focusing on optimizing its physicochemical properties to improve solubility and reduce potential off-target effects. Several analogs are being synthesized and evaluated to establish structure-activity relationships and identify more potent derivatives.

The compound's mechanism of action continues to be an area of active investigation. Recent proteomics studies have identified several potential protein targets beyond COX-2, suggesting a broader pharmacological profile than initially anticipated. These findings open new avenues for research into its therapeutic potential in various disease contexts.

In conclusion, 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl N,N-dimethylcarbamate represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Ongoing research is expected to further elucidate its pharmacological properties and optimize its structure for clinical development. The compound's unique chemical features and demonstrated biological activities make it a valuable subject for continued investigation in the chemical biology and pharmaceutical research communities.